Cas no 2094501-53-6 (N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide)

• Product Name: N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide
• CAS No: 2094501-53-6
• MF: C₁₉H₂₈N₄O
• MW: 328.451824188232
• CID: 6427819
• PubChem ID: 122133330
• Update Time: 2025-08-03

N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033754684
• N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide
• 2094501-53-6
• EN300-26686372

• Inchi： 1S/C19H28N4O/c1-19(2,3)17(22-12-18(24)21-10-9-20)14-23-11-8-15-6-4-5-7-16(15)13-23/h4-7,17,22H,8,10-14H2,1-3H3,(H,21,24)
• InChI Key： VHJMGOLYCNDXPS-UHFFFAOYSA-N
• SMILES： O=C(CNC(CN1CC2C=CC=CC=2CC1)C(C)(C)C)NCC#N

Computed Properties

• Exact Mass: 328.22631153g/mol
• Monoisotopic Mass: 328.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.2Ų

Additional information on N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide

Introduction to N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide and Its Significance in Modern Chemical Biology

N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, with the CAS number 2094501-53-6, represents a fascinating intersection of medicinal chemistry and pharmacology, particularly in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a highly sophisticated framework, incorporating elements such as a cyanomethyl group, a dimethylbutan-2-yl chain, and an 1,2,3,4-tetrahydroisoquinolin-2-yl moiety. These structural components contribute to its distinctive chemical properties and biological relevance. The presence of the cyanomethyl group suggests potential reactivity in various biochemical pathways, while the dimethylbutan-2-yl chain may influence solubility and metabolic stability. The 1,2,3,4-tetrahydroisoquinolin-2-yl moiety, in particular, is a well-known pharmacophore found in numerous bioactive molecules, including alkaloids and neurotransmitter analogs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting neurological disorders. Compounds containing the tetrahydroisoquinoline scaffold have shown promise in this context due to their ability to modulate neurotransmitter systems. N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide is no exception and has been explored as a potential lead compound for further drug discovery efforts.

One of the most compelling aspects of this compound is its potential role in modulating central nervous system (CNS) function. The tetrahydroisoquinoline core is known to interact with various receptors and enzymes involved in neurotransmission. Preclinical studies have suggested that derivatives of this class may have applications in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The specific arrangement of functional groups in N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide may enhance its binding affinity to these targets compared to simpler analogs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of various functional groups while maintaining regioselectivity and stereochemical integrity. The introduction of the cyanomethyl group at the appropriate position requires precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the dimethylbutan-2-yl chain necessitates strategic bond-forming steps that preserve the overall molecular architecture.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped researchers predict potential binding modes and optimize the compound's pharmacokinetic profile. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the discovery process and identify more effective derivatives.

The pharmacological evaluation of this compound has revealed several promising characteristics. Initial in vitro assays have demonstrated its ability to inhibit key enzymes involved in neurotransmitter metabolism. This suggests that it may act as a potent modulator of synaptic activity without causing significant off-target effects. Further preclinical studies are underway to assess its efficacy and safety profile in animal models of neurological disorders.

The development of novel therapeutic agents for CNS disorders remains a challenging but critical area of research. N-(cyanomethyl)-2-{[3,3-dimethyl-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)butan-2-yl]amino}acetamide represents an exciting example of how structural complexity can be leveraged to develop bioactive molecules with tailored properties. Its unique combination of functional groups makes it a valuable tool for investigating mechanisms underlying neurological diseases and for designing next-generation drugs.

As our understanding of complex biological systems continues to grow，the demand for sophisticated chemical tools to probe these processes becomes increasingly evident。 Compounds like N-(cyanomethyl)-2-{[3，3-dimethyl-l-(1， 23， 4-tetrahydroisoquinolin-l 52-yI)butan-z-yI]amino}acetamide will undoubtedly play a crucial role in advancing our knowledge and developing innovative treatments for a wide range of diseases。